Cas no 2228537-86-6 ((pent-4-yn-1-yl)cyclopropane)

• Product Name: (pent-4-yn-1-yl)cyclopropane
• CAS No: 2228537-86-6
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 5974479
• PubChem ID: 53910938
• Update Time: 2025-10-29

(pent-4-yn-1-yl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• (pent-4-yn-1-yl)cyclopropane
• 2228537-86-6
• EN300-1832951

• Inchi： 1S/C8H12/c1-2-3-4-5-8-6-7-8/h1,8H,3-7H2
• InChI Key： YPJAIENQUBMWDU-UHFFFAOYSA-N
• SMILES： C1(CCCC#C)CC1

Computed Properties

• Exact Mass: 108.093900383g/mol
• Monoisotopic Mass: 108.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on (pent-4-yn-1-yl)cyclopropane

(Pent-4-yn-1-yl)cyclopropane: A Comprehensive Overview

The compound (pent-4-yn-1-yl)cyclopropane, identified by the CAS number 2228537-86-6, is a unique organic molecule that has garnered attention in both academic and industrial research. This compound is characterized by its cyclopropane ring, which is fused with a pentynyl group, creating a structure that exhibits interesting chemical properties and potential applications in various fields.

Cyclopropane is a three-membered carbon ring, known for its high ring strain due to the 60-degree bond angles, which deviate significantly from the ideal tetrahedral geometry of carbon atoms. This inherent strain makes cyclopropane derivatives highly reactive and valuable in organic synthesis. The pentynyl group, on the other hand, introduces a five-carbon chain with a terminal alkyne functional group (-C≡CH). The combination of these two structural elements in (pent-4-yn-1-yl)cyclopropane results in a molecule with unique electronic and steric properties.

Recent studies have explored the reactivity of (pent-4-yn-1-yl)cyclopropane in various chemical transformations. For instance, researchers have investigated its participation in [2+1] cycloaddition reactions, where the strained cyclopropane ring can act as a diene or dienophile under specific conditions. These reactions are of particular interest due to their potential in constructing complex molecular architectures with high efficiency.

In addition to its reactivity, (pent-4-yn-1-yl)cyclopropane has been studied for its potential applications in materials science. The presence of the alkyne group allows for further functionalization, enabling the incorporation of this compound into polymer systems or as a precursor for advanced materials such as carbon nanotubes or graphene derivatives. These applications are currently under exploration, and preliminary results suggest promising outcomes.

From a synthetic perspective, (pent-4-yn-1-yli)cyclopropane can be prepared through various methods, including the cyclopropargylation of alkenes or alkynes using transition metal catalysts. These methods leverage the high reactivity of the cyclopropane ring to facilitate bond formation under mild conditions, making them attractive for large-scale production.

Furthermore, computational studies have provided insights into the electronic structure and reactivity of (pent4yn1yl)cyclopropane. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-electron delocalization across the cyclopropane ring and the alkyne group, which influences its reactivity in various chemical reactions.

In conclusion, (pent4yn1yl)cyclopropane is a versatile compound with a rich structural framework that offers opportunities for innovation in organic synthesis and materials science. Its unique combination of structural features and reactivity makes it a valuable tool for researchers seeking to develop novel chemical processes and advanced materials.